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Compound of Interest

1,3-Benzodioxol-5-amine, 6-
Compound Name:

propyl-
CAS No.: 69797-90-6
Cat. No.: B184765

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Landscape of a Niche
Molecule

This technical guide delves into the chemical properties of 1,3-Benzodioxol-5-amine, 6-
propyl-, a molecule of interest within the broader class of benzodioxole derivatives. It is
imperative to state at the outset that while the benzodioxole scaffold is well-represented in
medicinal chemistry literature, 1,3-Benzodioxol-5-amine, 6-propyl- itself is a compound with a
limited footprint in published, peer-reviewed research. Consequently, this guide is structured to
provide a robust theoretical and practical framework by integrating established data on the core
molecule with scientifically sound extrapolations from closely related analogues. Our objective
is to equip researchers with a comprehensive understanding of its foundational chemistry, a
plausible pathway for its synthesis, and a forward-looking perspective on its potential
applications in drug discovery.
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Molecular Identity and Physicochemical Properties

1,3-Benzodioxol-5-amine, 6-propyl- is a substituted aromatic amine featuring a benzodioxole
ring system. The strategic placement of the amine and propyl groups on the aromatic ring
dictates its electronic and steric properties, which in turn influence its reactivity and potential
biological interactions.

Property Value Source

Molecular Formula C10H13NO2 [1]

Molecular Weight 179.22 g/mol [1]
6-propyl-1,3-benzodioxol-5-

IUPAC Name ) [1]
amine

CAS Number 69797-90-6 [1]

. CCCC1=CC2=C(C=C1N)OCO
Canonical SMILES 5 [1]
Predicted XLogP3 2.4 [1]

The predicted XLogP3 value of 2.4 suggests a moderate lipophilicity, a key parameter in drug
design influencing membrane permeability and oral bioavailability.

Caption: Chemical structure of 1,3-Benzodioxol-5-amine, 6-propyl-.

Putative Synthesis Pathway

While a direct, published synthesis for 1,3-Benzodioxol-5-amine, 6-propyl- is not readily
available, a plausible and chemically sound route can be proposed starting from the
commercially available dihydrosafrole (5-propyl-1,3-benzodioxole). This multi-step synthesis
involves an electrophilic aromatic substitution (nitration) followed by a reduction of the nitro

group.
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Reduction

\ (e.g., Fe/HCI, Ha2/Pd-C) =( )
J N

Nitration
5-Propyl-1,3-benzodioxole (HNOs3, H2S0a or Ac20)
(Dihydrosafrole)

\4
N

Amine-based Reactions

Diazotization
(NaNO2, HCI)
Alkylation
=
> Acylation
( (RCOCI, Ac20) )

Ring-based Reactions

S
Further Nitration
(HNOs)
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Halogenation
(e.g., NBS, Br2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184765/docs#an-in-depth-technical-guide-to-1-3-
benzodioxol-5-amine-6-propyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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